Cas no 2173092-98-1 (Azido-PEG2-Amine·Tos-OH)

• Product Name: Azido-PEG2-Amine·Tos-OH
• CAS No: 2173092-98-1
• MF: C₁₃H₂₂N₄O₅S
• MW: 346.402581691742
• MDL: MFCD23380095
• CID: 4639060
• PubChem ID: 354334784
• Update Time: 2025-10-30

Azido-PEG2-Amine·Tos-OH Chemical and Physical Properties

Names and Identifiers

• Amino-PEG2-Azide·Tos-OH
• 8-Azido-3,6-dioxaoctan-1-amine p-Toluenesulfonate
• 2-[2-(2-Azidoethoxy)ethoxy]ethanamine p-Toluenesulfonate
• Azido-PEG2-Amine.Tos-OH
• Amino-PEG2-Azide.Tos-OH
• 1-Amino-8-azido-3,6-dioxaoctane tosylate
• DA-50880
• 2173092-98-1
• Azido-PEG2-Amine tosylate
• 2-[2-(2-aminoethoxy)ethoxy]ethylimino-iminoazanium;4-methylbenzenesulfonic acid
• Azido-PEG2-Amine·Tos-OH

• MDL： MFCD23380095
• Inchi： 1S/C7H8O3S.C6H14N4O2/c1-6-2-4-7(5-3-6)11(8,9)10;7-1-3-11-5-6-12-4-2-9-10-8/h2-5H,1H3,(H,8,9,10);1-7H2
• InChI Key： CMBIRCPXWWMTQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(COCCN)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 347.13891602g/mol
• Monoisotopic Mass: 347.13891602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: No data available
• Melting Point: No data available
• Flash Point: No data available

Azido-PEG2-Amine·Tos-OH Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：-20°C

Additional information on Azido-PEG2-Amine·Tos-OH

Introduction to Azido-PEG2-Amine·Tos-OH (CAS No. 2173092-98-1)

Azido-PEG2-Amine·Tos-OH is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. The compound features a PEG (polyethylene glycol) moiety, which is well-known for its biocompatibility and ability to enhance the pharmacokinetic properties of molecules. The presence of an azido group and an amine group further extends its utility in various synthetic applications, particularly in drug conjugation and bioconjugation strategies.

The CAS number 2173092-98-1 uniquely identifies this compound, ensuring precise referencing in scientific literature and industrial applications. The molecular structure of Azido-PEG2-Amine·Tos-OH consists of a Tosyl (Tos-OH) protected amine, which serves as a versatile intermediate in organic synthesis. This protection is crucial for preventing unwanted side reactions during the synthesis process, thereby maintaining the integrity of the final product.

In recent years, the use of PEGylated compounds has seen a surge due to their ability to improve the solubility and stability of bioactive molecules. The Azido-PEG2-Amine·Tos-OH derivative is particularly valuable in this context, as it allows for facile modification through click chemistry techniques. The azido group, for instance, can participate in copper-free azide-alkyne cycloadditions (CuAAC), enabling the rapid and efficient conjugation of therapeutic agents or imaging probes.

One of the most compelling applications of Azido-PEG2-Amine·Tos-OH is in the development of targeted drug delivery systems. By incorporating this compound into nanoparticles or other delivery vehicles, researchers can enhance the specificity and efficacy of drug delivery. The PEG moiety helps to shield the drug from rapid clearance by the immune system, while the azido group provides a site for further functionalization to target specific tissues or cells.

Recent studies have also explored the use of Azido-PEG2-Amine·Tos-OH in bioimaging applications. The ability to conjugate fluorescent probes or contrast agents via click chemistry has opened up new avenues for high-resolution imaging techniques. This has particular relevance in diagnostic medicine, where precise targeting of biological markers can lead to earlier detection and more accurate monitoring of diseases.

The amine-Tosyl group in Azido-PEG2-Amine·Tos-OH is another critical feature that contributes to its versatility. The tosylate protecting group ensures that the amine functionality remains inert under various reaction conditions until it is specifically deprotected. This control is essential for multi-step synthetic routes where selective modification is required.

Advances in synthetic methodologies have further enhanced the utility of Azido-PEG2-Amine·Tos-OH. For instance, recent developments in flow chemistry have enabled the scalable production of PEGylated compounds with high purity and yield. This has been particularly beneficial for industrial applications where large quantities of these compounds are required for pharmaceutical manufacturing.

The biocompatibility and stability of Azido-PEG2-Amine·Tos-OH make it an attractive candidate for clinical trials. Researchers are currently investigating its potential in treating various diseases, including cancer and inflammatory disorders. The ability to modify its structure allows for fine-tuning its properties to meet specific therapeutic needs.

In conclusion, Azido-PEG2-Amine·Tos-OH (CAS No. 2173092-98-1) is a multifunctional compound with broad applications in pharmaceutical research and biotechnology. Its unique structural features, including the PEG moiety, azido group, and amine-Tosyl protecting group, make it a valuable tool for drug development, bioconjugation, and bioimaging. As synthetic methodologies continue to evolve, the potential uses of this compound are likely to expand even further.